Cas no 862174-60-5 ((1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid)

(1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid structure
862174-60-5 structure
Product Name:(1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid
CAS No:862174-60-5
MF:C7H8O4
MW:156.136022567749
MDL:MFCD27665436
CID:662241
PubChem ID:46928336
Update Time:2025-04-19

(1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Oxabicyclo[2.2.1]heptane-5-carboxylic acid, 3-oxo-, (1R,4R,5R)-
    • (1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid
    • (4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid
    • SCHEMBL2839810
    • CS-D1190
    • 67886-35-5
    • Rel-(1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid
    • 862174-60-5
    • MDL： MFCD27665436
    • Inchi： 1S/C7H8O4/c8-6(9)4-1-3-2-5(4)7(10)11-3/h3-5H,1-2H2,(H,8,9)/t3-,4-,5-/m1/s1
    • InChI Key： YWHQIVJPIBHBSV-UOWFLXDJSA-N
    • SMILES： O1C([C@@H]2C[C@H]1C[C@H]2C(=O)O)=O

Computed Properties

  • Exact Mass: 156.04200
  • Monoisotopic Mass: 156.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6A^2
  • XLogP3: -0.1

Experimental Properties

  • PSA: 63.60000
  • LogP: 0.02260

(1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid Security Information

(1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid Pricemore >>

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(1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:862174-60-5)(1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid
Order Number:A863273
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:40
Price ($):426.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:862174-60-5)(1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid
A863273
Purity:99%
Quantity:5g
Price ($):426.0
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